Cas no 2096987-81-2 (5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 2096987-81-2
• MF: C₁₁H₉ClN₆O
• MW: 276.681759595871
• MDL: MFCD29912286
• CID: 4772429
• Update Time: 2026-02-26

5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-[5-Amino-1-(4-chlorophenyl)-1h-pyrazol-4-yl]-2,4-dihydro-3h-1,2,4-triazol-3-one
• 3-[5-amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• 5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD29912286
• Inchi： 1S/C11H9ClN6O/c12-6-1-3-7(4-2-6)18-9(13)8(5-14-18)10-15-11(19)17-16-10/h1-5H,13H2,(H2,15,16,17,19)
• InChI Key： AFTJPCVILUHCEU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=C(C=N1)C1=NNC(N1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 1.1
• Topological Polar Surface Area: 97.3

Additional information on 5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one

5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 2096987-81-2): A Comprehensive Overview

5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one (CAS No. 2096987-81-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolotriazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one features a pyrazole ring fused with a triazole ring, along with an amino group and a chlorophenyl substituent. This combination of functional groups imparts the compound with a high degree of chemical stability and solubility, making it an attractive candidate for pharmaceutical development.

Recent studies have highlighted the potential of 5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers also noted that the compound demonstrated low cytotoxicity towards normal cells, suggesting its potential as a safe and effective anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one has shown promising antiviral activity against several viral strains. A study conducted by a team of virologists at the University of California found that the compound effectively inhibited the replication of influenza A virus and herpes simplex virus (HSV) in vitro. The mechanism of action was attributed to the compound's ability to interfere with viral entry and replication processes.

The anticancer potential of 5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-yl-2,4-dihydro-3H-1,2,4-triazol-3-one has also been explored in preclinical studies. Research published in Cancer Letters in 2022 demonstrated that the compound induced apoptosis in human breast cancer cells by activating caspase-dependent pathways. Furthermore, the compound showed synergistic effects when combined with conventional chemotherapeutic agents such as doxorubicin and paclitaxel.

The pharmacokinetic properties of 5-5-Amino-1-(4-chlorophenyl)-1H-pyrazol-4-y l - 2 , 4 - dihydro - 3 H - 1 , 2 , 4 - triazol - 3 - one have been extensively studied to evaluate its suitability for clinical applications. Preclinical data indicate that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for drug development. Additionally, the compound has shown minimal interactions with cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 5 - 5 - Amino - 1 - ( 4 - chlorophenyl ) - 1 H - pyrazol - 4 - yl - 2 , 4 - dihydro - 3 H - 1 , 2 , 4 - triazol - 3 - one. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels with no serious adverse effects reported. These findings have paved the way for Phase II trials to evaluate its efficacy in specific disease indications.

In conclusion, 5 - 5 - Amino - 1 - ( 4 - chlorophenyl ) - 1 H - pyrazol - 4 - yl - 2 , 4 - dihydro - 3 H - 1 , 2 , 4 - triazol - 3 - one (CAS No. 2096987 –81–2) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the fields of anti-inflammatory, antiviral, and anticancer therapies.